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Compound of Interest
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Cat. No.: B1604941 Get Quote

Introduction

Geranyl crotonate [(2E)-3,7-dimethylocta-2,6-dienyl (E)-but-2-enoate] is a terpene ester

recognized for its characteristic sweet, fruity, and caramellic aroma.[1] This colorless liquid is a

valued ingredient in the fragrance and flavor industries, incorporated into perfumes, cosmetics,

and personal care products.[1][2][3] Beyond its olfactory properties, a historical patent also

notes its utility as a solvent for various substances and as a modifying agent in polymer

chemistry.[4] For researchers, scientists, and drug development professionals, a thorough

understanding of geranyl crotonate's solubility is critical for formulation development, quality

control, and exploring new applications.

This technical guide provides a comprehensive overview of the available data on the solubility

of geranyl crotonate, outlines a detailed experimental protocol for its determination, and

presents a logical workflow for solubility testing.

Physicochemical Properties of Geranyl Crotonate
A summary of the key physicochemical properties of geranyl crotonate is presented below.

These parameters are essential for understanding its behavior in different solvent systems.
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Property Value References

Molecular Formula C₁₄H₂₂O₂ [1]

Molecular Weight 222.32 g/mol [1]

Appearance Colorless mobile liquid [1][5]

Boiling Point ~128°C at 0.10 inHg [4]

302.00 to 303.00 °C at 760.00

mm Hg
[5]

Specific Gravity ~0.914 at 25°C [4]

Vapor Pressure
0.001 mmHg @ 25.00 °C

(estimated)
[6]

logP (o/w) 4.471 (estimated) [6]

Solubility of Geranyl Crotonate
Quantitative solubility data for geranyl crotonate in a wide range of organic solvents is not

readily available in published literature. However, qualitative descriptions and data for

analogous compounds provide valuable insights into its solubility profile. Geranyl crotonate is

a non-polar compound, as indicated by its high estimated logP value, and is expected to be

soluble in non-polar to moderately polar organic solvents.

Solvent Solubility References

Water
Insoluble (Estimated: 1.115

mg/L at 25°C)
[1][6]

Alcohol Soluble [1][6]

Oils Soluble [1]

Glycerol
Insoluble (by analogy with

Geranyl Acetate)
[7]

Propylene Glycol
Slightly Soluble (by analogy

with Geranyl Acetate)
[7]
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Terpene esters, as a class, are generally highly soluble in common organic solvents such as

chloroform, 1,4-dioxane, tetrahydrofuran (THF), and dimethyl sulfoxide (DMSO).[5] Their

solubility can be more variable in alcohols like ethanol and methanol.[5]

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the gravimetric determination of geranyl crotonate
solubility in various solvents at a controlled temperature.

Objective: To quantitatively determine the solubility of geranyl crotonate in a selection of

solvents (e.g., ethanol, isopropanol, hexane, ethyl acetate, acetone) at 25°C.

Materials:

Geranyl crotonate (≥98% purity)

Selected solvents (analytical grade)

Temperature-controlled shaker or water bath

Analytical balance (readable to 0.1 mg)

Glass vials with screw caps (e.g., 20 mL)

Micropipettes

Syringe filters (0.45 µm, solvent-compatible)

Evaporating dishes or pre-weighed beakers

Drying oven or vacuum desiccator

Procedure:

Solvent Equilibration: Place sealed vials containing the selected solvents into the

temperature-controlled shaker or water bath set to 25°C. Allow the solvents to thermally

equilibrate for at least 30 minutes.
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Sample Addition: Add an excess amount of geranyl crotonate to each vial of equilibrated

solvent. The presence of a visible excess of the solute (e.g., as a separate liquid phase or

undissolved droplets) is crucial to ensure saturation.

Equilibration of the Mixture: Securely cap the vials and place them in the temperature-

controlled shaker. Agitate the mixtures at a constant speed for a predetermined period (e.g.,

24-48 hours) to ensure that equilibrium is reached. The time required for equilibration may

need to be determined empirically.

Phase Separation: After equilibration, stop the agitation and allow the vials to stand

undisturbed in the temperature-controlled environment for at least 2 hours to allow for the

separation of the undissolved geranyl crotonate.

Sample Extraction: Carefully withdraw a known volume (e.g., 1.00 mL) of the clear, saturated

supernatant using a micropipette. Avoid disturbing the undissolved layer.

Filtration: Immediately filter the extracted aliquot through a 0.45 µm syringe filter into a pre-

weighed evaporating dish or beaker. This step removes any suspended micro-droplets of

undissolved solute.

Solvent Evaporation: Place the evaporating dish in a drying oven at a temperature sufficient

to evaporate the solvent without degrading the geranyl crotonate (e.g., 50-60°C).

Alternatively, use a vacuum desiccator at room temperature.

Mass Determination: Once the solvent has completely evaporated, allow the evaporating

dish to cool to room temperature in a desiccator to prevent moisture absorption. Weigh the

dish containing the geranyl crotonate residue on the analytical balance.

Calculation: Calculate the solubility using the following formula:

Solubility ( g/100 mL) = [(Mass of dish + residue) - (Mass of empty dish)] / (Volume of aliquot

in mL) * 100

Replicates: Perform the experiment in triplicate for each solvent to ensure the reproducibility

of the results.

Experimental Workflow Diagram
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The logical steps for the experimental determination of geranyl crotonate solubility are

illustrated in the following workflow diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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